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Compound of Interest

Compound Name: Biotin methyl ester

Cat. No.: B2797733

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical reagents is paramount to both personal safety and experimental success.
This guide provides essential, immediate safety and logistical information for the handling of
Biotin methyl ester, a key biochemical reagent. By offering clear, procedural, and step-by-step
guidance, we aim to be your preferred source for laboratory safety and chemical handling
information, building a foundation of deep trust.

Essential Safety and Physical Properties

Understanding the fundamental properties and potential hazards of a chemical is the first step
in safe handling. While Biotin methyl ester is not classified as a hazardous substance,
adherence to good laboratory practices is crucial.

Physical and Chemical Properties
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Property Value Source
CAS Number 608-16-2 [1]
Molecular Formula C11H18N203S [1]
Molecular Weight 258.34 g/mol [11[2]
Appearance White solid

Melting Point ~166.5 °C

Soluble in DMSO and
moderately soluble in DMF.
Soluble in acetone, methanol,
Solubility methyl ethyl ketone, benzene,
and cyclohexene. Insoluble in
saturated and paraffin

hydrocarbons.

Storage and Stability

Proper storage is critical to maintain the integrity of Biotin methyl ester.

Condition Duration Notes
Stock Solution (-80°C) 6 months Sealed from moisture.
Stock Solution (-20°C) 1 month Sealed from moisture.

Personal Protective Equipment (PPE)

The consistent and correct use of Personal Protective Equipment (PPE) is your first line of

defense against potential exposure.
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PPE Category Item Specifications
) Wear tight-sealing safety
Eye Protection Safety Goggles
goggles.
] ] ] Compatible chemical-resistant
Hand Protection Chemical-resistant gloves
gloves should be worn.
] Wear a suitable protective
Body Protection Laboratory Coat )
clothing.
) ) ] Use a dust mask or respirator
Respiratory Protection Dust Mask/Respirator

if dust is generated.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational plan minimizes the risk of exposure and ensures the
accuracy of your experimental results.

General Handling of a Non-Hazardous Solid Chemical

This protocol provides a general framework for handling Biotin methyl ester in a laboratory
setting.

e Preparation:
o Ensure your work area is clean and uncluttered.

o Verify that all necessary equipment, including your personal protective equipment (PPE),
is clean and readily accessible.

o Review the Safety Data Sheet (SDS) for Biotin methyl ester before starting any work.
» Weighing the Compound:
o Use a calibrated analytical balance.

o To minimize the generation of airborne dust, perform weighing in a fume hood or a
designated weighing enclosure if available.
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o Use a clean spatula and weighing paper or a weigh boat.
o Carefully transfer the desired amount of Biotin methyl ester.

o Close the container tightly immediately after use.

e Dissolving the Compound:

[¢]

Based on your experimental needs, select an appropriate solvent (e.g., DMSO, DMF).

[e]

Add the solvent to the vessel containing the weighed Biotin methyl ester.

[e]

Mix gently until the solid is completely dissolved. This can be done by swirling the
container or using a magnetic stirrer.

[e]

If preparing a stock solution, ensure it is clearly labeled with the compound name,
concentration, solvent, and date of preparation.

e Use in Experiments:
o When transferring the solution, use appropriate pipettes or syringes.
o Avoid splashes and spills.

o If working with cell cultures or other sensitive biological systems, ensure sterile techniques
are followed.

o Post-Handling:
o Clean all equipment that has come into contact with Biotin methyl ester.
o Dispose of any contaminated disposable items in the appropriate waste container.
o Wash your hands thoroughly with soap and water after removing your gloves.

Emergency and Disposal Plans

Being prepared for unexpected events and knowing the correct disposal procedures are critical
aspects of laboratory safety.
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Chemical Spill Workflow
In the event of a spill, a calm and methodical response is essential.

A logical workflow for responding to a chemical spill.

Disposal Plan

Proper disposal of Biotin methyl ester and any contaminated materials is essential to prevent
environmental contamination and comply with regulations.

e Solid Waste:

o Unused or expired Biotin methyl ester powder should be placed in its original container
or a clearly labeled, sealed container for solid chemical waste.

o Contaminated materials such as weigh boats, pipette tips, and gloves should be collected
in a designated, sealed plastic bag or container labeled as "Solid waste contaminated with
Biotin methyl ester."

e Liquid Waste:

o Solutions containing Biotin methyl ester should be collected in a dedicated, leak-proof,
and chemically resistant container (e.g., a high-density polyethylene bottle).

o The container should be labeled as "Liquid waste containing Biotin methyl ester,” and all
solvent components should be listed.

e General Guidance:
o Do not dispose of Biotin methyl ester down the drain or in regular solid waste.

o All waste must be disposed of in accordance with local, state, and federal regulations.
Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines.

Mandatory Visualizations
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PPE Selection Decision Tree

This diagram illustrates the decision-making process for selecting the appropriate level of
personal protective equipment.
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A decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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